Cas no 681281-87-8 (1-Methylimidazolium Hydrogen Sulfate)

• Product Name: 1-Methylimidazolium Hydrogen Sulfate
• CAS No: 681281-87-8
• MF: C₄H₈N₂O₄S
• MW: 180.18200
• CID: 968914
• PubChem ID: 57651695
• Update Time: 2024-10-28

1-Methylimidazolium Hydrogen Sulfate Chemical and Physical Properties

Names and Identifiers

• basionic(tm) ac 39
• 1-hydrogen-3-methylimidazolium hydrosulfate
• 1-METHYLIMIDAZOLE HYDROGEN SULFATE
• 1-METHYLIMIDAZOLIUM HYDROGEN SULFATE
• METHYLIMIDAZOLIUM HYDROGENSULFATE
• Basionics® AC 39
• Basionic(tm)ac 39
• 1-methylimidazolium hydrogensulfate
• 1-methyl-1H-imidazole; sulfuric acid
• G65457
• 1-Methylimidazole;sulfuric acid
• 1-Methylimidazolium hydrogen sulfate, 95%
• 1-Methylimidazolium Hydrogen Sulfate Quality
• AKOS015912542
• 1-METHYLIMIDAZOLE; SULFURIC ACID
• 1-Methyl-1H-imidazole sulfate
• 681281-87-8
• 1-Methylimidazolium Hydrogen Sulfate

• MDL： MFCD06798198
• Inchi： InChI=1S/C4H6N2.H2O4S/c1-6-3-2-5-4-6;1-5(2,3)4/h2-4H,1H3;(H2,1,2,3,4)
• InChI Key： TVEOIQKGZSIMNG-UHFFFAOYSA-N
• SMILES： Cn1ccnc1.OS(=O)(=O)O

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 198.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>536°F
  Degrees Celsius:>280°C
  
• PSA: 100.80000
• LogP: 0.84810

1-Methylimidazolium Hydrogen Sulfate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids